molecular formula C18H22ClN5OS B5367299 N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride

N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride

Cat. No. B5367299
M. Wt: 391.9 g/mol
InChI Key: NGOJUBQHEUOKQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride, also known as EHT 1864, is a small molecule inhibitor of the Rho family of GTPases. It is a potent and selective inhibitor of Rac GTPases, which are involved in a variety of cellular processes, including cell migration, invasion, and proliferation. EHT 1864 has been shown to have therapeutic potential in a number of disease models, including cancer, cardiovascular disease, and inflammation.

Mechanism of Action

N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride 1864 acts by binding to the switch II region of Rac GTPases, preventing their activation and downstream signaling. This leads to decreased cell migration, invasion, and proliferation in cancer cells, as well as improved cardiac function and reduced inflammation in animal models.
Biochemical and Physiological Effects:
This compound 1864 has been shown to have a number of biochemical and physiological effects. In cancer cells, it inhibits Rac activation and downstream signaling, leading to decreased cell migration, invasion, and proliferation. In animal models of cardiovascular disease, this compound 1864 improves cardiac function and reduces myocardial infarction size. In addition, this compound 1864 reduces inflammatory responses in various cell types.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride 1864 in lab experiments include its potency and selectivity for Rac GTPases, as well as its ability to inhibit downstream signaling pathways. However, the limitations of using this compound 1864 include its potential off-target effects, as well as the need for careful dosing and monitoring to avoid toxicity.

Future Directions

There are several future directions for research on N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride 1864. One area of interest is the development of more potent and selective inhibitors of Rac GTPases, which could have therapeutic potential in a variety of disease models. Another area of interest is the investigation of the role of Rac GTPases in other cellular processes, such as autophagy and apoptosis. Finally, the use of this compound 1864 in combination with other therapies, such as chemotherapy or immunotherapy, could have synergistic effects and improve treatment outcomes in cancer patients.

Synthesis Methods

The synthesis of N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride 1864 involves several steps, starting with the reaction of 2-ethoxybenzylamine with 2-chloroethanethiol to form the intermediate N-(2-ethoxybenzyl)-2-mercaptoethylamine. This intermediate is then reacted with sodium azide to form the tetrazole ring, and subsequently reacted with phenyl isothiocyanate to form the final product, this compound 1864. The synthesis of this compound 1864 has been described in detail in several publications.

Scientific Research Applications

N-(2-ethoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride 1864 has been used extensively in scientific research to investigate the role of Rac GTPases in various cellular processes. It has been shown to inhibit Rac activation and downstream signaling pathways, leading to decreased cell migration, invasion, and proliferation in cancer cells. This compound 1864 has also been used to study the role of Rac in cardiovascular disease, where it has been shown to improve cardiac function and reduce myocardial infarction size in animal models. In addition, this compound 1864 has been used to study the role of Rac in inflammation, where it has been shown to reduce inflammatory responses in various cell types.

properties

IUPAC Name

N-[(2-ethoxyphenyl)methyl]-2-(1-phenyltetrazol-5-yl)sulfanylethanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N5OS.ClH/c1-2-24-17-11-7-6-8-15(17)14-19-12-13-25-18-20-21-22-23(18)16-9-4-3-5-10-16;/h3-11,19H,2,12-14H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGOJUBQHEUOKQW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1CNCCSC2=NN=NN2C3=CC=CC=C3.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22ClN5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.